Cas no 2227717-47-5 (tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227717-47-5
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 6511248
• PubChem ID: 165641305
• Update Time: 2025-05-28

tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• 2227717-47-5
• EN300-2006834
• tert-butyl N-{2-methyl-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C14H18F3NO3/c1-8-5-6-9(11(19)14(15,16)17)7-10(8)18-12(20)21-13(2,3)4/h5-7,11,19H,1-4H3,(H,18,20)/t11-/m1/s1
• InChI Key： CKJGCPGEGLIINV-LLVKDONJSA-N
• SMILES： FC([C@@H](C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Research Brief on tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227717-47-5)

The compound tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227717-47-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative, characterized by its trifluoro-hydroxyethyl moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have focused on its stereoselective synthesis, structural optimization, and biological evaluation, positioning it as a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, emphasizing its role as a precursor to novel protease inhibitors. The study highlighted the compound's unique ability to confer enhanced binding affinity and metabolic stability to target molecules, attributed to the synergistic effects of the tert-butyl carbamate group and the trifluoro-hydroxyethyl substituent. Computational docking studies further revealed its favorable interactions with active sites of serine proteases, suggesting potential applications in treating inflammatory and cardiovascular diseases.

Another pivotal research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's utility in asymmetric catalysis. The (1R)-configuration of the hydroxyethyl group was found to be critical for enantioselective transformations, enabling the synthesis of optically pure intermediates for kinase inhibitors. The study reported a scalable, high-yield route to produce the compound using chiral auxiliaries, with a focus on minimizing racemization—a common challenge in carbamate chemistry.

Beyond synthetic applications, preclinical evaluations of derivatives based on this scaffold have demonstrated notable pharmacokinetic profiles. For instance, a derivative incorporating a pyridine ring exhibited improved oral bioavailability and CNS penetration in rodent models, as detailed in a 2024 ACS Pharmacology & Translational Science article. These findings underscore the scaffold's versatility in addressing drug delivery challenges, particularly for central nervous system targets.

In conclusion, tert-butyl N-{2-methyl-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate represents a multifaceted tool in modern drug discovery. Its structural features enable diverse applications, from catalysis to therapeutic agent design, while ongoing research continues to uncover new dimensions of its utility. Future directions may include exploration of its role in targeted protein degradation and antibody-drug conjugates, further expanding its impact on the pharmaceutical landscape.